Cas no 188525-86-2 (1,3-DIOXOL-2-ONE, 4-(BROMOMETHYL)-5-(1-METHYLETHYL)-)

• Product Name: 1,3-DIOXOL-2-ONE, 4-(BROMOMETHYL)-5-(1-METHYLETHYL)-
• CAS No: 188525-86-2
• MF: C₇H₉BrO₃
• MW: 221.048561811447
• CID: 3188975
• PubChem ID: 11127833
• Update Time: 2025-04-21

1,3-DIOXOL-2-ONE, 4-(BROMOMETHYL)-5-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOL-2-ONE, 4-(BROMOMETHYL)-5-(1-METHYLETHYL)-
• 188525-86-2
• DB-106140
• SCHEMBL5301874

• Inchi： 1S/C7H9BrO3/c1-4(2)6-5(3-8)10-7(9)11-6/h4H,3H2,1-2H3
• InChI Key： GXBWAWPGLQNLOK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C)C)OC(=O)O1

Computed Properties

• Exact Mass: 219.97351Da
• Monoisotopic Mass: 219.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters